Cas no 1807024-71-0 (3-Amino-2-chloro-6-(trifluoromethyl)benzoic acid)

• Product Name: 3-Amino-2-chloro-6-(trifluoromethyl)benzoic acid
• CAS No: 1807024-71-0
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4949284
• Update Time: 2025-06-10

3-Amino-2-chloro-6-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-6-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H5ClF3NO2/c9-6-4(13)2-1-3(8(10,11)12)5(6)7(14)15/h1-2H,13H2,(H,14,15)
• InChI Key： YXZIYVAUYLQUQU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(F)(F)F)=C1C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3

Additional information on 3-Amino-2-chloro-6-(trifluoromethyl)benzoic acid

3-Amino-2-chloro-6-(trifluoromethyl)benzoic acid (CAS No. 1807024-71-0): A Comprehensive Overview

3-Amino-2-chloro-6-(trifluoromethyl)benzoic acid, identified by its CAS number 1807024-71-0, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of benzoic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group, a chloro substituent, and a trifluoromethyl group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The< strong>amino group in 3-amino-2-chloro-6-(trifluoromethyl)benzoic acid plays a crucial role in its functionality. Amino groups are well-known for their ability to participate in hydrogen bonding, which can influence the solubility and bioavailability of the compound. Additionally, the< strong>chloro substituent at the 2-position enhances the electrophilicity of the aromatic ring, facilitating various chemical transformations such as nucleophilic aromatic substitution reactions. These reactions are fundamental in organic synthesis, allowing for the introduction of new functional groups and the modification of existing ones.

The< strong>trifluoromethyl group at the 6-position is another key feature that imparts distinct properties to this compound. Trifluoromethyl groups are known for their ability to increase metabolic stability and lipophilicity, which can be advantageous in drug design. They also influence the electronic properties of the aromatic ring, affecting its reactivity and interaction with biological targets. The combination of these structural elements makes 3-amino-2-chloro-6-(trifluoromethyl)benzoic acid a versatile building block for synthesizing more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from benzoic acid derivatives. The< strong>3-amino-2-chloro-6-(trifluoromethyl)benzoic acid has been explored as a precursor in several research studies aimed at identifying new pharmacological entities. For instance, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer. The ability of this compound to undergo selective modifications has made it a valuable tool in medicinal chemistry.

One notable application of 3-amino-2-chloro-6-(trifluoromethyl)benzoic acid is in the development of antimicrobial agents. The structural features of this compound contribute to its ability to disrupt bacterial cell walls and inhibit essential metabolic pathways. Recent studies have demonstrated its efficacy against multidrug-resistant bacteria, highlighting its importance in combating antibiotic resistance. The< strong>chloro substituent, in particular, has been shown to enhance binding affinity to bacterial enzymes, leading to increased antibacterial activity.

The< strong>trifluoromethyl group also plays a significant role in enhancing the bioactivity of 3-amino-2-chloro-6-(trifluoromethyl)benzoic acid derivatives. This group increases the metabolic stability of drugs by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. As a result, drugs containing trifluoromethyl groups often exhibit longer half-lives and improved pharmacokinetic profiles. This property has been exploited in the design of several FDA-approved drugs that target various diseases.

Synthetic methodologies for preparing 3-amino-2-chloro-6-(trifluoromethyl)benzoic acid have been extensively studied and optimized. Traditional approaches involve multi-step reactions starting from commercially available benzoic acid derivatives. However, recent advances in synthetic chemistry have led to more efficient and sustainable methods. For example, catalytic fluorination techniques have enabled the introduction of trifluoromethyl groups with high selectivity and yield. These innovations not only improve the efficiency of synthesis but also reduce waste generation.

The< strong>amino group present in this compound also offers opportunities for further functionalization through coupling reactions such as amide or urea bond formation. These reactions are widely used in drug development to link pharmacophores together and enhance target binding affinity. The versatility of 3-amino-2-chloro-6-(trifluoromethyl)benzoic acid as a building block has led to its incorporation into numerous lead compounds with potential therapeutic applications.

In conclusion, 3-amino-2-chloro-6-(trifluoromethyl)benzoic acid (CAS No.< strong>1807024-71-0) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features, including the< strong.amino group,< strong.chloro substituent, and< strong.trifluoromethyl group, contribute to its versatility as an intermediate in synthetic chemistry and its potential as a precursor for novel therapeutic agents. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, underscoring its importance in addressing critical medical challenges.